Cas no 304863-59-0 (<br>4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-be nzoic acid)

• Product Name: <br>4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-be nzoic acid
• CAS No: 304863-59-0
• MF: C₁₇H₁₂N₄O₃S₂
• MW: 384.432180404663
• CID: 3105834
• PubChem ID: 2434903
• Update Time: 2025-05-27

<br>4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-be nzoic acid Chemical and Physical Properties

Names and Identifiers

• <br>4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-be nzoic acid
• 4-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaen-3-ylsulfanyl}acetamido)benzoic acid
• EN300-05626
• AF-399/13278143
• EMA86359
• Z20237995
• CS-0220050
• 4-[[2-(1,2,4-Triazolo[3,4-b]benzothiazol-3-ylthio)acetyl]amino]benzoic acid
• 304863-59-0
• 4-[2-(Benzo[4,5]thiazolo[2,3-c]-1,2,4-triazol-3-ylthio)acetylamino]benzoic acid
• 4-{[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]amino}benzoic acid
• 4-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)benzoic acid
• 4-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaen-3-ylsulfanyl}acetamido)benzoicacid
• 4-(2-{7-THIA-2,4,5-TRIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YLSULFANYL}ACETAMIDO)BENZOIC ACID
• 4-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]benzoic acid
• SR-01000044071
• 4-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)benzoic acid
• AKOS033737700
• SR-01000044071-1

• Inchi： 1S/C17H12N4O3S2/c22-14(18-11-7-5-10(6-8-11)15(23)24)9-25-16-19-20-17-21(16)12-3-1-2-4-13(12)26-17/h1-8H,9H2,(H,18,22)(H,23,24)
• InChI Key： PFPVJRMLOISWDT-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(N2C2C=CC=CC1=2)SCC(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 384.03508260Da
• Monoisotopic Mass: 384.03508260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on <br>4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-be nzoic acid

4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid: A Comprehensive Overview

4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid (CAS No. 304863-59-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid is particularly noteworthy. It consists of a benzoic acid moiety linked to a substituted thiazolo-triazole ring system through an acetylamino bridge. The presence of the thiazolo-triazole ring imparts significant stability and reactivity to the molecule, making it an attractive candidate for various biological studies.

The synthesis of 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid involves several well-defined steps. Typically, the synthesis begins with the preparation of the thiazolo-triazole core through a series of condensation and cyclization reactions. Subsequently, the acetylation and amide formation steps are carried out to introduce the acetylamino functionality and the benzoic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activities, 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and signaling pathways involved in disease processes. For instance, studies have indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties by modulating key cellular targets such as NF-κB and MAPK pathways.

One of the key areas of interest in recent research is the evaluation of 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid as a potential therapeutic agent for neurodegenerative diseases. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings have opened up new avenues for its application in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid has also been explored for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents such as fluorophores or radionuclides. This property has been leveraged to develop novel imaging probes for non-invasive monitoring of disease progression and treatment response.

The safety profile of 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-[2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylsulfanyl)-acetylamino]-benzoic acid (CAS No. 304863-59-0) is a multifaceted compound with significant potential in various biomedical applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of several diseases.